Cas no 121-62-0 (4-Acetamidobenzenesulfonic Acid)

• Product Name: 4-Acetamidobenzenesulfonic Acid
• CAS No: 121-62-0
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• CID: 204806
• PubChem ID: 8483
• Update Time: 2025-10-19

4-Acetamidobenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(acetylamino)-
• 4-Acetamidobenzenesulfonic Acid
• N-acetylsulphanilic acid
• 4-Acetylaminobenzenesulfonic acid
• Acetanilide-p-sulfonic Acid
• acetanilidsulfonic acid
• HOSO2C6H4NHCOCH3-4
• N-acetyl-sulfanilic acid
• N-Acetyl-sulfanilsaeure
• p-acetamidobenzenesulfonic acid
• Paracetamol sulfate
• p-Sulfinoacetanilide
• Einecs 204-487-2
• N-Acetylsulphanilic
• N-Acetylsulfanilic acid
• Acetyl sulphanilic acid
• Sulfadimethoxine EP Impurity C
• 4-(Acetylamino)benzenesulfonic acid
• Benzenesulfonic acid, 4-(acetylamino)-
• 4-acetamidobenzene-1-sulfonic acid
• SCHEMBL1102016
• N-ACETYLSULFANILIC ACID [MI]
• DTXSID0059530
• NS00023970
• Q27272299
• 121-62-0
• AKOS003237084
• J-004547
• CBDivE_002816
• 9B6H3LU885
• N-p-acetylanilinosulfonic acid
• starbld0018837
• SULFADIMETHOXINE IMPURITY C [EP IMPURITY]
• SULFADIMETHOXINE SODIUM FOR VETERINARY USE IMPURITY C [EP IMPURITY]
• 4-AcetamidobenzenesulfonicAcid-d4(Major)
• CHEMBL131259
• 4-Acetylamino-benzenesulfonic acid
• UNII-9B6H3LU885
• FT-0660973

• Inchi： 1S/C8H9NO4S/c1-6(10)9-7-2-4-8(5-3-7)14(11,12)13/h2-5H,1H3,(H,9,10)(H,11,12,13)
• InChI Key： ZQPVMSLLKQTRMG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 215.02500
• Monoisotopic Mass: 215.025228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 91.8

Experimental Properties

• Density: 1.481
• Refractive Index: 1.606
• PSA: 95.34000
• LogP: 2.62200

Additional information on 4-Acetamidobenzenesulfonic Acid

4-Acetamidobenzenesulfonic Acid (CAS No. 121-62-0): A Versatile Compound in Pharmaceutical and Industrial Applications

4-Acetamidobenzenesulfonic Acid, with the chemical formula C₈H₉NO₃S, is a sulfonic acid derivative characterized by its unique molecular structure. The compound features an acetamide group attached to a benzene ring, with a sulfonic acid functional group at the para position. This combination of functional groups imparts distinct chemical properties, making it a critical intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Its CAS No. 121-62-0 designation underscores its significance in chemical databases and regulatory frameworks. Recent studies have highlighted its potential in drug development and material science, positioning it as a valuable compound for modern research.

The 4-Acetamidobenzenesulfonic Acid molecule exhibits strong polarity due to the presence of the sulfonic acid group, which contributes to its solubility in aqueous and polar organic solvents. This property facilitates its use in aqueous-based formulations, a key consideration in pharmaceutical applications. The acetamide functionality further enhances its reactivity, enabling it to participate in diverse chemical reactions such as nucleophilic substitution and amidation. These characteristics are pivotal in its role as a building block for complex molecules, including drugs targeting neurological disorders and metabolic pathways.

Recent advancements in 4-Acetamidobenzenesulfonic Acid research have focused on its applications in drug discovery and biomedical engineering. A 2023 study published in Journal of Medicinal Chemistry explored its potential as a scaffold for designing antineoplastic agents. The compound's ability to form hydrogen bonds with biological targets was emphasized, suggesting its utility in modulating enzyme activity and receptor interactions. Additionally, its sulfonic acid group provides a versatile platform for conjugation with targeting ligands, enhancing the specificity of drug delivery systems.

In the realm of material science, 4-Acetamidobenzenesulfonic Acid has gained attention for its role in the synthesis of polymeric materials with tunable properties. A 2024 review in Advanced Materials highlighted its application in creating ion-conductive polymers for energy storage devices. The compound's sulfonic acid groups act as proton donors, improving the ionic conductivity of polymer matrices. This property is particularly relevant for developing fuel cell membranes and electrolyte materials with enhanced performance under extreme conditions.

The synthesis of 4-Acetamidobenzenesulfonic Acid has been optimized through various methodologies to improve yield and reduce environmental impact. Traditional approaches involve sulfonation of acetanilide derivatives, but recent innovations have introduced green chemistry techniques. For instance, a 2023 study in Green Chemistry demonstrated the use of microwave-assisted synthesis to achieve higher reaction efficiency while minimizing solvent usage. Such advancements align with global efforts to promote sustainable chemical processes, reducing the ecological footprint of industrial production.

In pharmaceutical applications, 4-Acetamidobenzenesulfonic Acid serves as a key intermediate in the development of anti-inflammatory drugs and antimicrobial agents. Its sulfonic acid group can be modified to enhance drug solubility and bioavailability, addressing common challenges in oral medication formulations. A 2022 clinical trial published in Pharmaceutical Research evaluated its role in the synthesis of a novel antibiotic targeting multidrug-resistant bacteria. The compound's structural versatility allowed for the incorporation of functional groups that improved its antibacterial efficacy while maintaining low toxicity profiles.

The 4-Acetamidobenzenesulfonic Acid molecule also finds utility in agrochemical formulations, where its sulfonic acid group contributes to the stability and activity of pesticide compounds. Research published in Journal of Agricultural and Food Chemistry in 2024 explored its role in the synthesis of herbicides with enhanced selectivity. The compound's ability to form hydrogen bonds with target enzymes was leveraged to design molecules that disrupt plant metabolic pathways without affecting non-target organisms, highlighting its importance in sustainable agriculture.

From a structural perspective, the 4-Acetamidobenzenesulfonic Acid molecule exhibits a planar aromatic core, with the acetamide and sulfonic acid groups extending in different directions. This spatial arrangement influences its interactions with biological macromolecules, such as proteins and nucleic acids. Computational studies using quantum mechanical modeling have revealed that the compound's electronic properties make it a potential candidate for photovoltaic materials, where it can participate in charge transfer processes to improve energy conversion efficiency.

Despite its widespread utility, the 4-Acetamidobenzenesulfonic Acid molecule presents challenges in terms of toxicological safety and environmental impact. A 2023 risk assessment study in Toxicology and Applied Pharmacology evaluated its potential for eco-toxicity and bioaccumulation. While the compound showed low acute toxicity in aquatic organisms, long-term exposure raised concerns about its persistence in ecosystems. These findings underscore the need for comprehensive environmental monitoring and sustainable disposal practices to mitigate potential risks.

Looking ahead, the 4-Acetamidobenzenesulfonic Acid molecule is poised to play a significant role in emerging fields such as nanochemistry and biomaterials. Researchers are exploring its use in the fabrication of nanostructured coatings with antimicrobial properties, leveraging its sulfonic acid groups to create surfaces that inhibit bacterial adhesion. Additionally, its structural flexibility makes it a candidate for smart drug delivery systems that respond to physiological stimuli, such as pH or temperature changes, to release therapeutic agents at targeted sites.

In conclusion, 4-Acetamidobenzenesulfonic Acid represents a multifaceted compound with broad applications across pharmaceuticals, material science, and environmental technologies. Its unique chemical properties and structural versatility continue to drive innovation in various research domains. As scientific understanding of its behavior and potential expands, the compound is expected to remain a cornerstone in the development of advanced materials and therapeutic agents, underscoring its enduring importance in modern chemistry and biotechnology.

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